Cas no 123666-60-4 (2-Methyl-2-(nitroamino)-1-propanol)
123666-60-4 structure
Product Name:2-Methyl-2-(nitroamino)-1-propanol
CAS No:123666-60-4
MF:C4H10N2O3
MW:134.133800983429
CID:1058341
PubChem ID:71750515
Update Time:2025-04-20
2-Methyl-2-(nitroamino)-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-(nitroamino)-1-propanol
- 2-Methyl-2-(nitroamino)-1-propanolneat
- DTXSID10858079
- 1239666-60-4
- N-(1-Hydroxy-2-methylpropan-2-yl)nitramide
- 123666-60-4
- DB-240273
-
- Inchi： 1S/C4H10N2O3/c1-4(2,3-7)5-6(8)9/h5,7H,3H2,1-2H3
- InChI Key： WTIFXEKZEYZXMJ-UHFFFAOYSA-N
- SMILES： OCC(C)(C)N[N+](=O)[O-]
Computed Properties
- Exact Mass: 134.06914219g/mol
- Monoisotopic Mass: 134.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 78.1Ų
2-Methyl-2-(nitroamino)-1-propanol Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
123666-60-4 (2-Methyl-2-(nitroamino)-1-propanol) Related Products
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